molecular formula C12H20N2O3 B6262843 (2S,3aS,7aS)-1-(ethylcarbamoyl)-octahydro-1H-indole-2-carboxylic acid CAS No. 2173637-89-1

(2S,3aS,7aS)-1-(ethylcarbamoyl)-octahydro-1H-indole-2-carboxylic acid

Cat. No. B6262843
CAS RN: 2173637-89-1
M. Wt: 240.3
InChI Key:
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Description

“(2S,3aS,7aS)-1-(ethylcarbamoyl)-octahydro-1H-indole-2-carboxylic acid” is a heterocyclic organic compound . It is also known as “(2S,3aS,7aS)-Octahydroindole-2-carboxylic ethyl ester” and "1H-Indole-2-carboxylic acid, octahydro-, ethyl ester, [2S- (2α,3aβ,7aβ)]-" . The molecular weight of this compound is 197.27400 and the molecular formula is C11H19NO2 .


Molecular Structure Analysis

The exact mass of this compound is 197.14200 . For a detailed molecular structure, it would be best to refer to the resources provided by chemical suppliers or databases .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S,3aS,7aS)-1-(ethylcarbamoyl)-octahydro-1H-indole-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Ethyl isocyanoacetate", "Cyclopentadiene", "Sodium hydride", "Ethyl chloroformate", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Ethyl isocyanoacetate is reacted with cyclopentadiene in the presence of sodium hydride to form the dihydropyridine intermediate.", "Step 2: The dihydropyridine intermediate is then treated with ethyl chloroformate to form the corresponding diethyl carbamate.", "Step 3: The diethyl carbamate is reduced with sodium borohydride to form the corresponding diethylamine.", "Step 4: The diethylamine is then reacted with 2-bromo-1-phenylethanone to form the corresponding amide intermediate.", "Step 5: The amide intermediate is then cyclized with sodium hydroxide to form the indole intermediate.", "Step 6: The indole intermediate is then treated with hydrochloric acid to form the corresponding hydrochloride salt.", "Step 7: The hydrochloride salt is then treated with sodium bicarbonate to form the free base.", "Step 8: The free base is then treated with ethyl chloroformate to form the corresponding ethyl carbamate.", "Step 9: The ethyl carbamate is then hydrolyzed with sodium hydroxide to form the target compound, (2S,3aS,7aS)-1-(ethylcarbamoyl)-octahydro-1H-indole-2-carboxylic acid." ] }

CAS RN

2173637-89-1

Product Name

(2S,3aS,7aS)-1-(ethylcarbamoyl)-octahydro-1H-indole-2-carboxylic acid

Molecular Formula

C12H20N2O3

Molecular Weight

240.3

Purity

78

Origin of Product

United States

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